Cas no 23123-09-3 (3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride)

• Product Name: 3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride
• CAS No: 23123-09-3
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 858680
• PubChem ID: 46735726
• Update Time: 2025-06-14

3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenoxy)pyrrolidine HCl
• 3-(4-Methoxyphenoxy)pyrrolidine hydrochloride
• CS-0328278
• DTXSID00673798
• 23123-09-3
• YAA12309
• AB88494
• AB93357
• 3-(4-METHOXYPHENOXY)PYRROLIDINEHYDROCHLORIDE
• 3-(4-methoxyphenoxy)pyrrolidine;hydrochloride
• C78076
• (R)-3-(4-Methoxyphenoxy)pyrrolidine hydrochloride
• AKOS015849422
• 3-(4-Methoxyphenoxy)pyrrolidine--hydrogen chloride (1/1)
• (S)-3-(4-Methoxyphenoxy)pyrrolidine hydrochloride
• 3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride

• MDL： MFCD09998960
• Inchi： 1S/C11H15NO2.ClH/c1-13-9-2-4-10(5-3-9)14-11-6-7-12-8-11;/h2-5,11-12H,6-8H2,1H3;1H
• InChI Key： VXLIUEVVXMIHKA-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)OC)C1CNCC1

Computed Properties

• Exact Mass: 229.08708
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride

Recent Advances in the Study of 3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride (CAS: 23123-09-3)

3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride (CAS: 23123-09-3) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidine core and methoxyphenoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of interest for drug discovery and development.

The synthesis of 3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications.

Pharmacologically, 3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride has been investigated for its activity as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound exhibits affinity for serotonin and dopamine receptors, indicating potential applications in neurological and psychiatric disorders. For instance, a recent preclinical study demonstrated its efficacy in reducing anxiety-like behaviors in rodent models, possibly through serotonergic modulation.

In addition to its neurological effects, recent research has explored the compound's anti-inflammatory and analgesic properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride significantly reduced inflammatory markers in a murine model of arthritis. These findings suggest its potential as a dual-action therapeutic agent for conditions involving both inflammation and pain.

Despite these promising results, challenges remain in understanding the compound's full pharmacokinetic and safety profile. Ongoing studies are investigating its metabolic pathways, bioavailability, and potential toxicity. Researchers are also exploring structural analogs to enhance selectivity and reduce off-target effects, which could lead to the development of more potent and safer derivatives.

In conclusion, 3-(4-Methoxyphenoxy)pyrrolidine Hydrochloride (CAS: 23123-09-3) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis and pharmacological characterization have laid the groundwork for future drug development efforts. Continued research is essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.